Cas no 25028-04-0 (2,4(1H,3H)-Pyrimidinedione,6-chloro-3-methyl-5-propyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,6-chloro-3-methyl-5-propyl-
• CAS No: 25028-04-0
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 284200
• PubChem ID: 337904
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,6-chloro-3-methyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,6-chloro-3-methyl-5-propyl-
• 6-chloro-3-methyl-5-propyl-1H-pyrimidine-2,4-dione
• AC1L7MOZ
• NSC357926
• NSC-357926
• DTXSID50320326
• 25028-04-0

• Inchi： 1S/C8H11ClN2O2/c1-3-4-5-6(9)10-8(13)11(2)7(5)12/h3-4H2,1-2H3,(H,10,13)
• InChI Key： AELAEAWCPNYMJD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C)C(N1)=O)=O)CCC

Computed Properties

• Exact Mass: 202.05103
• Monoisotopic Mass: 202.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.3
• Refractive Index: 1.543
• PSA: 49.41
• LogP: 0.67950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines